Cas no 192323-12-9 (Methyl 3-(chlorosulfonyl)-4-methoxybenzoate)

Methyl 3-(chlorosulfonyl)-4-methoxybenzoate is a versatile sulfonylating agent and intermediate in organic synthesis, particularly valued for its reactive chlorosulfonyl group. This compound is commonly employed in the preparation of sulfonamides, sulfonate esters, and other functionalized aromatic derivatives. Its methoxy and ester substituents enhance solubility and reactivity, facilitating selective modifications under mild conditions. The chlorosulfonyl moiety allows for efficient nucleophilic displacement, making it useful in pharmaceutical and agrochemical applications. The compound’s stability under controlled conditions ensures reliable handling in synthetic workflows. Its structural features enable precise derivatization, supporting the development of complex molecules in research and industrial settings.
Methyl 3-(chlorosulfonyl)-4-methoxybenzoate structure
192323-12-9 structure
Product Name:Methyl 3-(chlorosulfonyl)-4-methoxybenzoate
CAS No:192323-12-9
MF:C9H9ClO5S
MW:264.682760953903
MDL:MFCD03407355
CID:116159
PubChem ID:2794613
Update Time:2025-06-07

Methyl 3-(chlorosulfonyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(chlorosulfonyl)-4-methoxybenzoate
    • Benzoic acid,3-(chlorosulfonyl)-4-methoxy-, methyl ester
    • methyl 3-chlorosulfonyl-4-methoxybenzoate
    • methyl 3-(chlorosulfonyl)-4-(methyloxy)benzoate
    • BUTTPARK 99\57-47
    • 2-(Chlorosulphonyl)-4-(methoxycarbonyl)anisole, 2-Methoxy-5-(methoxycarbonyl)benzenesulphonyl chloride
    • F2126-0075
    • 192323-12-9
    • MFCD03407355
    • DTXSID50383259
    • EN300-54849
    • FT-0628488
    • Benzoic acid, 3-(chlorosulfonyl)-4-methoxy-, methyl ester
    • AKOS002669477
    • MS-20291
    • SCHEMBL1020735
    • methyl 3-(chlorosulfonyl)-4methoxybenzoate
    • FKAIQWMEWVOGDP-UHFFFAOYSA-N
    • methyl-3-(CHLOROSULFONYL)-4-METHOXYBENZOATE
    • Methyl3-(chlorosulphonyl)-4-methoxybenzoate90%
    • Methyl 3-(chlorosulphonyl)-4-methoxybenzoate 90%
    • BBL101809
    • STL555606
    • MDL： MFCD03407355
    • Inchi： 1S/C9H9ClO5S/c1-14-7-4-3-6(9(11)15-2)5-8(7)16(10,12)13/h3-5H,1-2H3
    • InChI Key： FKAIQWMEWVOGDP-UHFFFAOYSA-N
    • SMILES： ClS(C1C=C(C(=O)OC)C=CC=1OC)(=O)=O

Computed Properties

  • Exact Mass: 263.98600
  • Monoisotopic Mass: 263.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • Density: 1.407
  • Melting Point: 126 °C
  • Boiling Point: 394°Cat760mmHg
  • Flash Point: 192.1°C
  • Refractive Index: 1.527
  • PSA: 78.05000
  • LogP: 2.49010

Methyl 3-(chlorosulfonyl)-4-methoxybenzoate Security Information

  • Hazard Category Code： 22
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • Risk Phrases：R34
  • Safety Term：S26;S36/37/39;S45

Methyl 3-(chlorosulfonyl)-4-methoxybenzoate Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 3-(chlorosulfonyl)-4-methoxybenzoate Pricemore >>

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